Cas no 1199215-74-1 (N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide)

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide is a synthetic organic compound featuring a benzamide core linked to a 5-amino-1,3,4-thiadiazole moiety via a propyl spacer. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to the presence of the thiadiazole ring, known for its pharmacological properties. The amino group enhances reactivity, enabling further derivatization for targeted drug development. Its well-defined molecular architecture makes it suitable for research in enzyme inhibition or receptor modulation studies. The compound's stability and synthetic accessibility further support its utility as a scaffold for designing novel therapeutic agents or biochemical probes.
N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide structure
1199215-74-1 structure
Product Name:N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide
CAS No:1199215-74-1
MF:C12H14N4OS
MW:262.330760478973
MDL:MFCD13248729
CID:3042758
PubChem ID:46785995
Update Time:2025-06-08

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
    • benzamide, N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-
    • N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
    • AKOS005173886
    • MFCD13248729
    • ALBB-012881
    • 1199215-74-1
    • STL261795
    • N-(3-(5-amino-1,3,4-thiadiazol-2-yl)propyl)benzamide
    • CS-0329351
    • LS-04026
    • N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide
    • MDL: MFCD13248729
    • Inchi: 1S/C12H14N4OS/c13-12-16-15-10(18-12)7-4-8-14-11(17)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,13,16)(H,14,17)
    • InChI Key: HJPMWPULUMDXCK-UHFFFAOYSA-N
    • SMILES: C(NCCCC1=NN=C(N)S1)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 262.08883226g/mol
  • Monoisotopic Mass: 262.08883226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109Ų

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
063062-500mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
1199215-74-1
500mg
3851CNY 2021-05-07
abcr
AB384311-500 mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
1199215-74-1
500MG
€254.60 2023-02-03
abcr
AB384311-1 g
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
1199215-74-1
1 g
€322.50 2023-07-19
TRC
N054430-250mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
1199215-74-1
250mg
$ 275.00 2022-06-03
TRC
N054430-500mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
1199215-74-1
500mg
$ 450.00 2022-06-03
TRC
N054430-1000mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
1199215-74-1
1g
$ 720.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
063062-500mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
1199215-74-1
500mg
3851.0CNY 2021-07-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD181825-1g
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
1199215-74-1 95%
1g
¥1834.0 2023-04-05
abcr
AB384311-500mg
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; .
1199215-74-1
500mg
€269.00 2025-02-14
abcr
AB384311-1g
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; .
1199215-74-1
1g
€317.00 2025-02-14

Additional information on N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide

N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide: A Structurally Distinctive Compound with Emerging Applications

The compound identified by the CAS Registry Number 1199215-74-1, formally named N-N-3-(5-Amino-thiadiazol-2--yl)propyl-benzamide, represents a unique molecular architecture within the broader class of benzamide derivatives. This compound’s structure is characterized by a central N-alkylated benzamide framework linked to a substituted thiadiazole ring system via a three-carbon propyl chain. The presence of an N-amino group at the 5-position of the thiadiazole ring introduces significant electronic and steric properties that influence its reactivity and biological interactions. Recent advancements in synthetic methodologies and computational modeling have enabled deeper exploration of its potential across diverse applications, particularly in pharmaceutical development and material science.

A key structural feature of this compound lies in its hybrid composition: the aromatic benzamide

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited